Cas no 1994153-16-0 (1-{8-azaspiro4.5decan-8-yl}pent-4-yn-1-one)

• Product Name: 1-{8-azaspiro4.5decan-8-yl}pent-4-yn-1-one
• CAS No: 1994153-16-0
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD31600260
• CID: 5608476
• PubChem ID: 165486321
• Update Time: 2025-09-27

1-{8-azaspiro4.5decan-8-yl}pent-4-yn-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-844274
• 1994153-16-0
• 1-{8-azaspiro[4.5]decan-8-yl}pent-4-yn-1-one
• 1-{8-azaspiro4.5decan-8-yl}pent-4-yn-1-one

• MDL： MFCD31600260
• Inchi： 1S/C14H21NO/c1-2-3-6-13(16)15-11-9-14(10-12-15)7-4-5-8-14/h1H,3-12H2
• InChI Key： SWVLUKSIZQXTGN-UHFFFAOYSA-N
• SMILES： O=C(CCC#C)N1CCC2(CC1)CCCC2

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-{8-azaspiro4.5decan-8-yl}pent-4-yn-1-one

Comprehensive Overview of 1-{8-azaspiro[4.5]decan-8-yl}pent-4-yn-1-one (CAS No. 1994153-16-0): Properties, Applications, and Research Insights

1-{8-azaspiro[4.5]decan-8-yl}pent-4-yn-1-one (CAS No. 1994153-16-0) is a specialized organic compound featuring a unique spirocyclic structure combined with an alkyne functional group. This molecular architecture makes it a valuable intermediate in pharmaceutical and materials science research. The compound's 8-azaspiro[4.5]decane core is notable for its conformational rigidity, which is often exploited in drug design to enhance binding affinity and metabolic stability. Researchers are increasingly interested in such spirocyclic scaffolds due to their potential in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

In recent years, the demand for spirocyclic compounds like 1-{8-azaspiro[4.5]decan-8-yl}pent-4-yn-1-one has surged, driven by their applications in medicinal chemistry and catalysis. A trending topic in organic synthesis is the development of click chemistry protocols, where the alkyne moiety in this compound could serve as a key reactant. The compound's CAS No. 1994153-16-0 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug discovery. Its structural features align with current interests in bioisosteres and 3D fragment libraries, making it a hotspot for innovation.

From a synthetic perspective, 1-{8-azaspiro[4.5]decan-8-yl}pent-4-yn-1-one offers versatility. The spirocyclic amine component can act as a hydrogen bond acceptor, while the pent-4-yn-1-one chain provides a handle for further derivatization via Sonogashira coupling or cycloaddition reactions. Such properties are critical for designing proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which dominate contemporary drug development discussions. Laboratories focusing on kinase inhibitors or epigenetic modulators may find this compound particularly useful.

The compound's physicochemical properties, including its logP and polar surface area, are optimized for blood-brain barrier (BBB) penetration, a recurring theme in neurodegenerative disease research. Searches for "spirocyclic CNS drugs" or "alkyne-based probes" often highlight derivatives of this scaffold. Additionally, its stability under physiological pH conditions makes it suitable for in vivo studies, addressing the growing need for translational research tools.

Beyond pharmaceuticals, CAS No. 1994153-16-0 has potential in material science, particularly in constructing metal-organic frameworks (MOFs) or polymeric networks. The alkyne group’s ability to participate in polymerization or cross-linking reactions aligns with trends in smart materials and self-healing polymers. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

In summary, 1-{8-azaspiro[4.5]decan-8-yl}pent-4-yn-1-one represents a convergence of structural novelty and functional adaptability. Its CAS No. 1994153-16-0 is a gateway to cutting-edge research in drug discovery, chemical biology, and nanotechnology. As the scientific community prioritizes molecular complexity and targeted therapeutics, this compound is poised to remain a focal point of innovation.